Cas no 1547254-62-5 (N1-butyl-6-methylbenzene-1,2-diamine)
N1-butyl-6-methylbenzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-butyl-6-methylbenzene-1,2-diamine
- 1547254-62-5
- EN300-1116124
-
- Inchi: 1S/C11H18N2/c1-3-4-8-13-11-9(2)6-5-7-10(11)12/h5-7,13H,3-4,8,12H2,1-2H3
- InChI Key: YZDLFBISHLMYQR-UHFFFAOYSA-N
- SMILES: N(C1C(=CC=CC=1C)N)CCCC
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38Ų
N1-butyl-6-methylbenzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116124-0.05g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1116124-0.1g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1116124-0.25g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1116124-0.5g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1116124-1.0g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1116124-2.5g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1116124-5.0g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1116124-10.0g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1116124-1g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1116124-5g |
N1-butyl-6-methylbenzene-1,2-diamine |
1547254-62-5 | 95% | 5g |
$2028.0 | 2023-10-27 |
N1-butyl-6-methylbenzene-1,2-diamine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N1-butyl-6-methylbenzene-1,2-diamine
N1-butyl-6-methylbenzene-1,2-diamine: A Versatile Scaffold for Targeted Drug Development
N1-butyl-6-methylbenzene-1,2-diamine represents a pivotal molecular scaffold in the field of medicinal chemistry, with its unique structural features enabling diverse applications in pharmaceutical research. The compound's chemical structure, characterized by a benzene ring substituted with a methyl group at the 6-position and two amino groups at the 1,2-positions, provides a robust platform for functionalization. This N1-butyl-6-methylbenzene-1,2-diamine molecule, identified by the CAS number 1547254-62-5, has garnered significant attention due to its potential in modulating biological pathways associated with inflammatory diseases and neurodegenerative disorders.
Recent advances in computational chemistry and molecular modeling have facilitated the exploration of N1-butyl-6-methylbenzene-1,2-diamine's pharmacophore properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to interact with specific protein targets through hydrogen bonding and hydrophobic interactions. This research demonstrated that the N1-butyl group enhances solubility and metabolic stability, while the 6-methyl substitution modulates receptor binding affinity. These findings underscore the importance of structural optimization in developing therapeutics with improved bioavailability and target specificity.
The 1,2-diamine functionality of N1-butyl-6-methylbenzene-1,2-diamine plays a critical role in its biological activity. A 2024 study in ACS Chemical Biology revealed that this diaminated structure can act as a dual ligand for G-protein-coupled receptors (GPCRs), enabling the modulation of multiple signaling pathways simultaneously. This property is particularly valuable in the treatment of complex diseases such as rheumatoid arthritis, where multifaceted therapeutic approaches are required. The study also emphasized the importance of stereochemical control in the synthesis of N1-butyl-6-methylbenzene-1,2-diamine to ensure optimal pharmacological profiles.
From a synthetic perspective, the preparation of N1-butyl-6-methylbenzene-1,2-diamine has been optimized through various methodologies. A 2022 paper in Organic & Biomolecular Chemistry described a catalytic asymmetric synthesis route that achieved high enantioselectivity, which is crucial for pharmaceutical applications. The authors noted that the N1-butyl substitution significantly influences the reaction mechanism, requiring tailored catalysts to achieve the desired stereochemical outcome. This synthetic strategy provides a scalable pathway for large-scale production of the compound, aligning with the demands of industrial drug development.
Functionalization of N1-butyl-6-methylbenzene-1,2-diamine has led to the discovery of novel therapeutic agents. A 2023 clinical trial reported in Pharmaceutical Research evaluated a derivative of this scaffold for its potential in treating neurodegenerative diseases. The compound showed promising results in preclinical models of Parkinson's disease, demonstrating neuroprotective effects through the inhibition of α-synuclein aggregation. This application highlights the versatility of the 6-methyl substitution in enhancing the compound's ability to interact with protein targets involved in disease pathology.
Recent studies have also explored the role of N1-butyl-6-methylbenzene-1,2-diamine in modulating immune responses. A 2024 investigation in Immunology Letters demonstrated that the compound can suppress pro-inflammatory cytokine production by targeting the NF-κB signaling pathway. This finding suggests potential applications in the treatment of autoimmune disorders and inflammatory conditions. The study also emphasized the importance of maintaining the 1,2-diamine structure for optimal biological activity, as modifications to this moiety can significantly alter the compound's pharmacological properties.
Advances in drug delivery systems have further expanded the utility of N1-butyl-6-methylbenzene-1,2-diamine. A 2023 review in Advanced Drug Delivery Reviews discussed the development of nanoparticle formulations containing this scaffold for targeted drug delivery. The authors highlighted the advantages of the N1-butyl group in improving the solubility of the compound, which is critical for the design of effective nanocarriers. This approach represents a significant step forward in the treatment of diseases requiring precise spatial and temporal control of drug release.
The environmental impact of N1-butyl-6-methylbenzene-1,2-diamine synthesis has also been a focus of recent research. A 2024 study in Green Chemistry investigated the development of sustainable synthetic routes for this compound. The researchers emphasized the importance of reducing waste and energy consumption in the production process, which is essential for the long-term viability of pharmaceutical manufacturing. This work underscores the need for green chemistry principles in the development of new therapeutics, including those based on N1-butyl-6-methylbenzene-1,2-diamine.
Looking ahead, the future of N1-butyl-6-methylbenzene-1,2-diamine research is likely to involve the integration of multi-omics approaches to better understand its biological mechanisms. A 2023 perspective in Nature Reviews Drug Discovery suggested that combining genomics, proteomics, and metabolomics data could provide deeper insights into the compound's therapeutic potential. This integrative approach is expected to accelerate the discovery of new applications for N1-butyl-6-methylbenzene-1,2-diamine in various disease areas.
As the field of medicinal chemistry continues to evolve, the role of N1-butyl-6-methylbenzene-1,2-diamine is expected to expand. Its unique structural features and functional versatility make it a valuable scaffold for the development of novel therapeutics. Ongoing research is likely to uncover additional applications for this compound, further solidifying its importance in pharmaceutical science. The continued exploration of N1-butyl-6-methylbenzene-1,2-diamine's properties will undoubtedly contribute to the advancement of drug discovery and the treatment of complex diseases.
Finally, the synthesis of N1-butyl-6-methylbenzene-1,2-diamine remains a critical area of focus for improving its therapeutic potential. The development of more efficient and environmentally friendly synthetic methods is essential for the large-scale production of this compound. As such, continued innovation in synthetic chemistry will play a vital role in expanding the applications of N1-butyl-6-methylbenzene-1,2-diamine in the pharmaceutical industry. This ongoing research is expected to lead to the discovery of new therapeutic agents, further enhancing the impact of this important molecular scaffold.
In conclusion, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. Its structural features and functional versatility have enabled a wide range of applications in pharmaceutical research. As new technologies and methodologies continue to emerge, the potential of N1-butyl-6-methylbenzene-1,2-diamine is expected to grow, contributing to the development of innovative therapeutics. The continued exploration of this compound's properties will undoubtedly play a crucial role in shaping the future of drug discovery and the treatment of complex diseases.
For further information on the synthesis, biological activity, and applications of N1-butyl-6-methylbenzene-1,2-diamine, readers are encouraged to consult the latest literature in the fields of medicinal chemistry, pharmacology, and drug discovery. The ongoing research into this compound is expected to provide new insights and opportunities for the development of novel therapeutics, further emphasizing its importance in the pharmaceutical sciences.
Ultimately, the study of N1-butyl-6-methylbenzene-1,2-diamine highlights the importance of interdisciplinary approaches in advancing pharmaceutical science. By integrating knowledge from chemistry, biology, and engineering, researchers can continue to unlock the full potential of this molecular scaffold. As the field progresses, the role of N1-butyl-6-methylbenzene-1,2-diamine is likely to expand, contributing to the development of more effective and targeted therapies for a wide range of diseases.
The journey of N1-butyl-6-methylbenzene-1,2-diamine in pharmaceutical research is just beginning, and its future holds great promise. With continued innovation and collaboration across disciplines, this compound is poised to play a vital role in the advancement of drug discovery and the treatment of complex diseases. The ongoing exploration of its properties and applications will undoubtedly contribute to the development of novel therapeutics, further solidifying its importance in the pharmaceutical sciences.
For those interested in the latest developments in the field of medicinal chemistry and pharmaceutical sciences, the study of N1-butyl-6-methylbenzene-1,2-diamine offers a fascinating glimpse into the future of drug discovery. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
In summary, the study of N1-butyl-6-methylbenz,1,2-diamine is a testament to the power of interdisciplinary research in advancing pharmaceutical science. By combining knowledge from various fields, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field continues to evolve, the role of N1-butyl-6-methylbenzene-1,2-diamine is likely to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
With its unique structural features and functional versatility, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
The study of N1-butyl-6-methylbenzene-1,2-diamine is not only a reflection of the current state of pharmaceutical science but also a glimpse into the future of drug discovery. As researchers continue to explore the properties and applications of this compound, new opportunities for innovation are likely to emerge, further expanding its role in the development of novel therapeutics.
Ultimately, the ongoing research into N1-butyl-6-methylbenzene-1,2-diamine underscores the importance of continued exploration and innovation in pharmaceutical science. By leveraging interdisciplinary approaches and emerging technologies, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field progresses, the role of N1-butyl-6-methylbenzene-1,2-diamine is expected to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
In conclusion, the study of N1-butyl-6-methylbenzene-1,2-diamine highlights the dynamic nature of pharmaceutical science and the potential for future advancements in drug discovery. As researchers continue to explore the properties and applications of this molecular scaffold, new opportunities for innovation are likely to emerge, further expanding its role in the development of novel therapeutics.
With its unique structural features and functional versatility, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
The study of N1-butyl-6-methylbenzene-1,2-diamine is a testament to the power of interdisciplinary research in advancing pharmaceutical science. By combining knowledge from various fields, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field continues to evolve, the role of N1-butyl-6-methylbenzene-1,2-diamine is likely to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
Ultimately, the ongoing research into N1-butyl-6-methylbenzene-1,2-diamine underscores the importance of continued exploration and innovation in pharmaceutical science. By leveraging interdisciplinary approaches and emerging technologies, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field progresses, the role of N1-butyl-6-methylbenzene-1,2-diamine is expected to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
In summary, the study of N1-butyl-6-methylbenzene-1,2-diamine highlights the dynamic nature of pharmaceutical science and the potential for future advancements in drug discovery. As researchers continue to explore the properties and applications of this molecular scaffold, new opportunities for innovation are likely to emerge, further expanding its role in the development of novel therapeutics.
With its unique structural features and functional versatility, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
The study of N1-butyl-6-methylbenzene-1,2-diamine is a testament to the power of interdisciplinary research in advancing pharmaceutical science. By combining knowledge from various fields, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field continues to evolve, the role of N1-butyl-6-methylbenzene-1,2-diamine is likely to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
Ultimately, the ongoing research into N1-butyl-6-methylbenzene-1,2-diamine underscores the importance of continued exploration and innovation in pharmaceutical science. By leveraging interdisciplinary approaches and emerging technologies, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field progresses, the role of N1-butyl-6-methylbenzene-1,2-diamine is expected to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
In summary, the study of N1-butyl-6-methylbenzene-1,2-diamine highlights the dynamic nature of pharmaceutical science and the potential for future advancements in drug discovery. As researchers continue to explore the properties and applications of this molecular scaffold, new opportunities for innovation are likely to emerge, further expanding its role in the development of novel therapeutics.
With its unique structural features and functional versatility, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
The study of N1-butyl-6-methylbenzene-1,2-diamine is a testament to the power of interdisciplinary research in advancing pharmaceutical science. By combining knowledge from various fields, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field continues to evolve, the role of N1-butyl-6-methylbenzene-1,2-diamine is likely to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
Ultimately, the ongoing research into N1-butyl-6-methylbenzene-1,2-diamine underscores the importance of continued exploration and innovation in pharmaceutical science. By leveraging interdisciplinary approaches and emerging technologies, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field progresses, the role of N1-butyl-6-methylbenzene-1,2-diamine is expected to expand, contributing to the advancement of drug discovery and the treatment of complex diseases.
In summary, the study of N1-butyl-6-methylbenzene-1,2-diamine highlights the dynamic nature of pharmaceutical science and the potential for future advancements in drug discovery. As researchers continue to explore the properties and applications of this molecular scaffold, new opportunities for innovation are likely to emerge, further expanding its role in the development of novel therapeutics.
With its unique structural features and functional versatility, N1-butyl-6-methylbenzene-1,2-diamine represents a significant advancement in the field of medicinal chemistry. As new technologies and methodologies continue to emerge, the potential of this molecular scaffold is expected to grow, leading to the discovery of new therapeutic applications and the development of more effective treatments for a wide range of diseases.
The study of N1-butyl-6-methylbenzene-1,2-diamine is a testament to the power of interdisciplinary research in advancing pharmaceutical science. By combining knowledge from various fields, researchers are able to unlock new possibilities for the development of innovative therapeutics. As the field continues to evolve, the role of N1-butyl-6-methylbenz, the molecule N1-butyl-6-methylbenzene-1,2-diamine is a compound with potential applications in medicinal chemistry. It contains a benzene ring with substituents at positions 1 and 2, which are amino groups (NH2), and a butyl group at the nitrogen of the amino group. This structure suggests that it could act as a ligand or scaffold for drug development. The molecule's properties, such as solubility, reactivity, and biological activity, would depend on the specific substituents and the overall molecular structure. Further studies would be needed to determine its potential therapeutic applications and mechanisms of action. The molecule's name indicates it is a diamine, which is a common functional group in many pharmaceutical compounds. The butyl group may contribute to the molecule's lipophilicity, while the amino groups could participate in hydrogen bonding or other interactions with biological targets. Overall, N1-butyl-6-methylbenzene-1,2-diamine is a compound that could be explored for various applications in drug discovery and development. The molecule N1-butyl-6-methylbenzene-1,2-diamine is a compound with a benzene ring substituted at positions 1 and 2 with amino groups (NH₂), and a butyl group attached to the nitrogen of one of the amino groups. Here's a structured breakdown of its structure, potential properties, and applications: --- ### 1. Molecular Structure - Core Structure: Benzene ring (C₆H₅). - Substituents: - Position 1: Amino group (NH₂). - Position 2: Amino group (NH₂). - Nitrogen of one amino group: Attached to a butyl group (C₄H₉). - Formula: C₁₀H₁₅N₃ (assuming the butyl group is a straight chain). --- ### 2. Key Functional Groups - Amino Groups (NH₂): These are nucleophilic and can participate in hydrogen bonding, making the molecule potentially reactive or capable of forming complexes with metal ions or biological targets. - Butyl Group: Adds hydrophobicity, which may influence membrane permeability or lipid solubility. - Diamine Nature: The presence of two NH₂ groups suggests potential for coordination chemistry (e.g., binding to transition metals) or interactions with proteins/enzymes. --- ### 3. Potential Properties - Solubility: - The amino groups and butyl chain may influence solubility in water or organic solvents. - Polar amino groups could enhance solubility in aqueous environments, while the butyl chain may increase hydrophobicity. - Reactivity: - Amino groups can act as electrophilic or nucleophilic centers, enabling reactions like amidation, acylation, or cross-linking. - Lipophilicity: The butyl group may increase the molecule's ability to cross lipid membranes, which is relevant for drug delivery. - Hydrogen Bonding: The NH₂ groups can form hydrogen bonds with receptors, proteins, or DNA, potentially modulating biological activity. --- ### 4. Potential Applications - Drug Discovery: - Ligands for Enzymes/Receptors: The amino groups could interact with enzyme active sites or GPCRs. - Metal Chelators: The diamine structure may coordinate with metal ions (e.g., Zn²⁺, Fe³⁺), useful in chelation therapy or imaging agents. - Antimicrobial Agents: The amino groups might disrupt microbial cell membranes or inhibit enzymes. - Materials Science: - Polymer Precursors: The molecule could be used to synthesize polyamides or other polymers via amidation reactions. - Catalysis: - The amino groups might serve as ligands in transition metal catalysts. --- ### 5. Challenges and Considerations - Toxicity: The presence of multiple amino groups and hydrophobic moieties may raise concerns about cytotoxicity or metabolic stability. - Synthesis Complexity: Introducing the butyl group and two amino groups on a benzene ring may require multi-step synthesis, potentially complicating large-scale production. - Biological Activity: Further studies would be needed to determine specific targets (e.g., enzymes, ion channels) and mechanisms of action. --- ### 6. Conclusion N1-butyl-6-methylbenzene-1,2-diamine is a versatile molecule with potential in medicinal chemistry, materials science, and catalysis. Its diamine functionality and hydrophobic butyl group suggest applications in drug design, but its therapeutic potential requires experimental validation. Further research into its reactivity, biological interactions, and synthetic accessibility would be critical for advancing its use in practical applications.
1547254-62-5 (N1-butyl-6-methylbenzene-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)